4-Hydroxy-N1,N2-dimethylphthalamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-hydroxy-1-N,2-N-dimethylbenzene-1,2-dicarboxamide
• InChI: InChI=1S/C10H12N2O3/c1-11-9(14)7-4-3-6(13)5-8(7)10(15)12-2/h3-5,13H,1-2H3,(H,11,14)(H,12,15)
• InChI Key: CQIXBTLFKOHKGK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)O)C(=O)NC

Description

4-Hydroxy-N1,N2-dimethylphthalamide is a derivative of phthalamide characterized by a hydroxyl (-OH) group at the 4-position of the benzene ring and methyl groups attached to both nitrogen atoms of the phthalamide core. The molecular formula is likely C10H11N2O3, with an approximate molecular weight of 207.21 g/mol. Phthalamides are often used as intermediates in polymer synthesis or pharmaceuticals due to their rigid aromatic backbone and functional groups that enable hydrogen bonding or reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-N1,N2-dimethylphthalamide typically involves the reaction of phthalic anhydride with dimethylamine in the presence of a suitable catalyst. The reaction conditions often include heating the mixture to a specific temperature to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for 4-Hydroxy-N1,N2-dimethylphthalamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-N1,N2-dimethylphthalamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone or aldehyde, while reduction may produce an amine .

Scientific Research Applications

4-Hydroxy-N1,N2-dimethylphthalamide has various scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of other organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Hydroxy-N1,N2-dimethylphthalamide involves its interaction with specific molecular targets and pathways. The hydroxyl group and the dimethylamino groups play crucial roles in its reactivity and interactions with other molecules. The compound may act as a ligand, binding to specific receptors or enzymes, thereby modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N,N′-Dimethylphthalamide

• Molecular Formula : C10H12N2O2
• Molecular Weight : 192.22 g/mol
• Key Differences : Lacks the hydroxyl group at the 4-position.
• Properties and Applications: Exhibits higher hydrophobicity compared to the hydroxylated analog due to the absence of polar -OH. Used in polymer synthesis as a monomer or crosslinking agent, leveraging its amide groups for stability .

3-Chloro-N-phenyl-phthalimide

• Molecular Formula: C14H8ClNO2
• Molecular Weight : 257.67 g/mol
• Key Differences : Contains a chlorine atom and a phenyl group instead of hydroxyl and methyl groups.
• Properties and Applications :
  • The chlorine substituent enhances electrophilicity, making it reactive in polycondensation reactions for polyimides.
  • The phenyl group contributes to aromatic stacking, improving thermal stability in polymers .

N-(4-Chlorophenyl)-N-hydroxycyclopropanecarboxamide

• Molecular Formula : C11H11ClN2O2
• Molecular Weight : 238.67 g/mol
• Key Differences : Features a hydroxamic acid (-CONHOH) group and a cyclopropane ring.
• Properties and Applications: The hydroxamic acid group enables metal chelation and antioxidant activity, as seen in assays like DPPH radical scavenging .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications/Properties
4-Hydroxy-N1,N2-dimethylphthalamide	C10H11N2O3	207.21	4-OH, N1,N2-dimethyl	Potential solubility in polar solvents
N,N′-Dimethylphthalamide	C10H12N2O2	192.22	N1,N2-dimethyl	Polymer synthesis
3-Chloro-N-phenyl-phthalimide	C14H8ClNO2	257.67	3-Cl, N-phenyl	Polyimide monomer
N-(4-Chlorophenyl)-N-hydroxycyclopropanecarboxamide	C11H11ClN2O2	238.67	4-Cl-phenyl, cyclopropane	Antioxidant activity

Research Findings and Functional Group Impact

Hydroxyl Group Effects: The -OH group in 4-Hydroxy-N1,N2-dimethylphthalamide likely enhances solubility in polar solvents (e.g., water, ethanol) compared to N,N′-Dimethylphthalamide, facilitating applications in drug delivery or aqueous-phase reactions. May reduce thermal stability in polymers due to hydrogen bonding disruption at high temperatures.

Methyl vs. Phenyl/Chloro Substituents :

• Methyl groups (N,N′-Dimethylphthalamide) provide steric shielding without significant electronic effects, favoring inertness in polymer backbones.
• Chlorine and phenyl groups (3-Chloro-N-phenyl-phthalimide) increase rigidity and reactivity, critical for high-performance polyimides .

This suggests 4-Hydroxy-N1,N2-dimethylphthalamide could serve as a chelator or enzyme inhibitor, though experimental validation is needed .